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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555268 Get Quote

An In-depth Technical Guide on the Long-Term Stability and Storage of IR-820

For researchers, scientists, and professionals in drug development, understanding the stability

profile of near-infrared (NIR) dyes like IR-820 is critical for ensuring experimental

reproducibility, therapeutic efficacy, and safety. IR-820, a cyanine dye, is gaining attention for

applications in fluorescence imaging and photothermal therapy due to its favorable optical

properties. However, like many organic dyes, its stability is influenced by a variety of

environmental factors. This guide provides a comprehensive overview of the long-term stability

and optimal storage conditions for IR-820 in its solid form and in various formulations.

Stability of Solid-State IR-820
The stability of IR-820 in its powdered form is crucial for long-term storage and serves as the

baseline for its use in experimental and therapeutic contexts. When stored correctly, the solid

dye maintains its integrity for extended periods.

Table 1: Recommended Storage Conditions and Stability for Solid IR-820

Parameter Condition Duration Source

Temperature -20°C 3 years [1]

| Atmosphere | Sealed, away from moisture | Not specified |[2] |
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Stability of IR-820 in Solution
The stability of IR-820 diminishes significantly once it is dissolved. Aqueous solutions are

particularly susceptible to degradation, a critical consideration for most biological applications.

The choice of solvent and storage conditions for stock solutions can mitigate this instability.

Table 2: Stability of IR-820 in Various Solutions

Solvent/Mediu
m

Storage
Temperature

Storage
Conditions

Observed
Stability

Source

General
Solutions

Not specified Not specified
Generally
unstable;
prepare fresh

[1]

Stock Solution -80°C
Sealed, away

from moisture
Up to 6 months [2]

Stock Solution -20°C
Sealed, away

from moisture
Up to 1 month [2]

Aqueous

Solution

Room

Temperature

(~25°C)

Dark

15% decrease in

absorbance after

6 days

[3]

Aqueous

Solution

Room

Temperature

(~25°C)

Bright Light

Continuous

decrease in

absorbance

[3]

MilliQ Water 4°C Not specified

Loss of

absorption

capabilities after

3 weeks

[4][5]

| Serum | Not specified | Continuous 793 nm laser irradiation (20 mW/cm²) | Good

photostability; no noticeable decrease in emission for 60 min |[6] |
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To overcome the inherent instability of free IR-820, especially in physiological environments,

various formulation strategies have been developed. Encapsulating the dye within

nanoparticles or complexing it with proteins drastically improves its chemical, colloidal, and

photostability.

Table 3: Stability of Formulated IR-820

Formulation Medium
Storage
Conditions

Observed
Stability

Source

PLGA
Nanoparticles

Aqueous 4°C

Fairly
maintained
optical
properties
after 3 weeks;
stable size and
PDI for 7 days

[4][5]

Dendrimer

Complex
Aqueous

Various (4°C, RT,

dark, bright)

Improved

stability

compared to free

IR-820 under all

conditions

[3][7]

Human Serum

Albumin (HSA)

Complex

Water, PBS, FBS Not specified

Good optical and

colloidal stability

for at least 48

hours

[8]

HSA Complex Not specified

Continuous 808

nm laser

irradiation

Improved

photostability vs.

free IR-820

[8]

HSA Complex Aqueous
Heated up to

80°C for 10 min
Thermally stable [8]

| PCLGC Composite Nanoparticles | Aqueous | 4°C in dark | Good stability of the dye inside the

polymer for 10 days |[9] |
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Degradation Pathways and Influencing Factors
The degradation of IR-820 is primarily driven by photobleaching and reactions with reactive

oxygen species. Understanding these pathways is key to preventing dye decomposition.

Factors Influencing IR-820 Degradation

IR-820 Dye

Degradation Products

degrades to

Light Exposure
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Singlet Oxygen
(¹O₂)

generates

reacts with (bimolecular reaction)

Elevated Temperature

accelerates degradation of

Protective Formulation
(Nanoparticles, Albumin)

shields from degradation

Click to download full resolution via product page

Caption: Factors contributing to the degradation of IR-820.

As a cyanine dye, IR-820 is known to have relatively low photostability.[10] The primary

mechanism of photodegradation involves a bimolecular reaction of the dye's heptamethine

chain with photogenerated singlet oxygen.[10] This highlights the importance of protecting the

dye from excessive light exposure and oxygen, particularly when in solution. Formulations that

shield the dye molecule, such as encapsulation in a polymer matrix, can significantly enhance

its stability.[3][7][9]
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Evaluating the stability of IR-820 requires a systematic approach employing various analytical

techniques. The choice of method depends on whether the dye is in its free form or

encapsulated within a delivery system.

Experimental Workflow for IR-820 Stability Testing

Sample Preparation

Incubation

Analysis at Time Points

Data Interpretation

Prepare IR-820 Solution
or Formulation

Store under defined conditions
(Temp, Light, Humidity, Time)

UV-Vis Spectroscopy
(Absorbance)

Fluorescence Spectroscopy
(Emission Intensity)

DLS (for formulations)
(Size, PDI)

HPLC / MS
(Degradant Identification)

Determine Degradation Rate
& Shelf-Life

Click to download full resolution via product page

Caption: General workflow for assessing the stability of IR-820.

A. Preparation of Samples: IR-820 solutions or formulations are prepared in the desired

medium (e.g., water, PBS, serum). A baseline (Time 0) measurement is taken immediately after

preparation.
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B. Storage Conditions: Samples are aliquoted and stored under a matrix of controlled

environmental conditions. These typically include:

Temperature: Refrigerated (4°C), room temperature (~25°C), and elevated temperatures

(e.g., 37°C, 50°C).[3][8][11]

Light: Protected from light (dark) versus exposure to ambient or high-intensity light.[3]

C. Analytical Techniques for Monitoring Stability: At predetermined time intervals, samples are

withdrawn and analyzed using one or more of the following methods:

UV-Vis Spectrophotometry: This is the most common method to assess the chemical stability

of the dye. The absorbance spectrum is recorded, and a decrease in the characteristic peak

of IR-820 (around 820 nm) indicates degradation.[3][4][5]

Fluorescence Spectroscopy: Used to evaluate photostability by measuring the fluorescence

emission intensity over time. A decrease in intensity signifies photobleaching or degradation.

[6][8]

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for

separating the parent IR-820 from its degradation products, allowing for precise

quantification of the remaining active compound.[12]

Mass Spectrometry (MS): Often coupled with chromatography, MS is used to identify the

chemical structures of degradation products, providing insight into the degradation

mechanism.[10]

Dynamic Light Scattering (DLS): For nanoparticle formulations, DLS is essential for

assessing colloidal stability. It measures changes in the hydrodynamic size and

polydispersity index (PDI) over time. An increase in these values may indicate aggregation.

[4][5]

Summary of Key Stability Factors
The long-term stability of IR-820 is not intrinsic but rather a function of its environment. The

following diagram summarizes the critical relationships between IR-820 and the factors that

govern its stability.
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Logical Relationships in IR-820 Stability
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Caption: Key factors that positively and negatively impact IR-820 stability.

In conclusion, while IR-820 is a promising agent for NIR imaging and therapy, its utility is highly

dependent on proper handling and storage. In its solid form, it is stable for years under

recommended conditions. However, in solution, it is prone to degradation. The most effective

strategy to ensure long-term stability for biological applications is the use of protective

formulations, such as encapsulation in nanoparticles or complexation with proteins like

albumin. Researchers must carefully consider these factors and employ rigorous stability

testing to ensure the validity and success of their investigations.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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